Cas no 10039-39-1 (3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI))

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) structure
10039-39-1 structure
Product Name:3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
CAS No:10039-39-1
MF:C12H22O3
MW:214.301284313202
CID:170606
PubChem ID:61457
Update Time:2025-04-19

3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Furanol,5-hexyltetrahydro-, acetate (8CI,9CI)
    • (5-hexyloxolan-3-yl) acetate
    • 3-Furanol, 5-hexyltetrahydro-, acetate
    • 2-HEXYL-4-ACETOXYTETRAHYDROFURAN
    • 5-hexyltetrahydrofuran-3-yl acetate
    • 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
    • 4-Acetoxy-2-hexyltetrahydrofuran
    • 2-Hexyltetrahydrofuran-4-yl acetate
    • 5-HEXYLOXOLAN-3-YL ACETATE
    • Q27264083
    • 677FSS3W4M
    • 5-hexyl-3-tetrahydrofuryl acetate
    • 5-Hexyltetrahydro-3-furanyl acetate
    • SCHEMBL3505780
    • CHEBI:171810
    • DTXSID90864198
    • 10039-39-1
    • UNII-677FSS3W4M
    • Inchi: 1S/C12H22O3/c1-3-4-5-6-7-11-8-12(9-14-11)15-10(2)13/h11-12H,3-9H2,1-2H3
    • InChI Key: IAJCTZJZXRAPDK-UHFFFAOYSA-N
    • SMILES: O1CC(CC1CCCCCC)OC(C)=O

Computed Properties

  • Exact Mass: 214.15696
  • Monoisotopic Mass: 214.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5
  • XLogP3: 3.1

Experimental Properties

  • Density: 0.97
  • Boiling Point: 276.3°Cat760mmHg
  • Flash Point: 110.7°C
  • Refractive Index: 1.452
  • PSA: 66.76
  • FEMA: 2566 | 2-HEXYL-4-ACETOXYTETRAHYDROFURAN (RE-GRAS)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.